Methyl γ-Linolenyl Fluorophosphonate
Methyl γ-Linolenyl Fluorophosphonate
MγLnFP is an analog of methyl arachidonyl fluozophosphonate (MAFP; Item No. 70660), which has been widely studied as an inhibitor of phospholipases, FAAH, and as a CB receptor ligand. The pharmacology of the γ-linolenyl analog of MAFP has not been completely investigated.
Brand Name:
Vulcanchem
CAS No.:
1370451-91-4
VCID:
VC0163743
InChI:
InChI=1S/C19H34FO2P/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(20,21)22-2/h7-8,10-11,13-14H,3-6,9,12,15-19H2,1-2H3/b8-7-,11-10-,14-13-
SMILES:
CCCCCC=CCC=CCC=CCCCCCP(=O)(OC)F
Molecular Formula:
C19H34FO2P
Molecular Weight:
344.4
Methyl γ-Linolenyl Fluorophosphonate
CAS No.: 1370451-91-4
Reference Standards
VCID: VC0163743
Molecular Formula: C19H34FO2P
Molecular Weight: 344.4
CAS No. | 1370451-91-4 |
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Product Name | Methyl γ-Linolenyl Fluorophosphonate |
Molecular Formula | C19H34FO2P |
Molecular Weight | 344.4 |
IUPAC Name | (6Z,9Z,12Z)-1-[fluoro(methoxy)phosphoryl]octadeca-6,9,12-triene |
Standard InChI | InChI=1S/C19H34FO2P/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(20,21)22-2/h7-8,10-11,13-14H,3-6,9,12,15-19H2,1-2H3/b8-7-,11-10-,14-13- |
Standard InChIKey | PYIHGLSRUVHCML-JPFHKJGASA-N |
SMILES | CCCCCC=CCC=CCC=CCCCCCP(=O)(OC)F |
Description | MγLnFP is an analog of methyl arachidonyl fluozophosphonate (MAFP; Item No. 70660), which has been widely studied as an inhibitor of phospholipases, FAAH, and as a CB receptor ligand. The pharmacology of the γ-linolenyl analog of MAFP has not been completely investigated. |
Synonyms | MγLnFP |
Reference | 1.Huang, Z.,Liu, S.,Street, I., et al. Methyl arachidonyl fluorophosphonate, a potent irreversible cPLA2 inhibitor, blocks the mobilization of arachidonic acid in human platelets and neutrophils. Mediators of Inflammation 3, 307-308 (1994). |
PubChem Compound | 71684459 |
Last Modified | Nov 11 2021 |
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